Cas no 936128-56-2 (5-(3-Chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid)
936128-56-2 structure
Product Name:5-(3-Chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid
CAS No:936128-56-2
MF:C11H8ClNO2S
MW:253.704720497131
CID:2153088
Update Time:2023-08-05
5-(3-Chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(3-chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid
- UKTAGVSEPAZCCQ-UHFFFAOYSA-N
- 4-Thiazolecarboxylic acid, 5-(3-chlorophenyl)-2-methyl-
- 5-(3-Chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid
-
- Inchi: 1S/C11H8ClNO2S/c1-6-13-9(11(14)15)10(16-6)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
- InChI Key: UKTAGVSEPAZCCQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=C(C(=O)O)N=C(C)S1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 277
- Topological Polar Surface Area: 78.4
5-(3-Chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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